N-(Salicylidene)-5-fluoro-2-methylaniline

Catalog No.
S6588345
CAS No.
460315-18-8
M.F
C14H12FNO
M. Wt
229.25 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-(Salicylidene)-5-fluoro-2-methylaniline

CAS Number

460315-18-8

Product Name

N-(Salicylidene)-5-fluoro-2-methylaniline

IUPAC Name

2-[(5-fluoro-2-methylphenyl)iminomethyl]phenol

Molecular Formula

C14H12FNO

Molecular Weight

229.25 g/mol

InChI

InChI=1S/C14H12FNO/c1-10-6-7-12(15)8-13(10)16-9-11-4-2-3-5-14(11)17/h2-9,17H,1H3

InChI Key

OVZMWSIICVLEAM-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)F)N=CC2=CC=CC=C2O

Canonical SMILES

CC1=C(C=C(C=C1)F)N=CC2=CC=CC=C2O
  • Schiff Base Ligands

    N-(Salicylidene)-5-fluoro-2-methylaniline belongs to a class of compounds called Schiff bases, formed by the condensation of an amine and a carbonyl compound. Schiff bases can act as ligands, binding to metal ions to form coordination complexes. These complexes can be studied for their potential applications in catalysis, medicinal chemistry, and material science .

  • Fluorescent Probes

    The presence of the fluorine atom and the salicylidene moiety in N-(Salicylidene)-5-fluoro-2-methylaniline suggests potential for development as a fluorescent probe. Depending on the specific design, the molecule could exhibit fluorescence properties that change upon interaction with specific analytes. This could be useful for applications in bio sensing or environmental monitoring .

  • Organic Materials

    The aromatic rings and the presence of a double bond (imine) in N-(Salicylidene)-5-fluoro-2-methylaniline suggest the potential for this molecule to be a building block for organic materials. Research could explore its incorporation into polymers or other materials with interesting electronic or optical properties .

XLogP3

3.3

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

229.090292168 g/mol

Monoisotopic Mass

229.090292168 g/mol

Heavy Atom Count

17

Dates

Last modified: 11-23-2023

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